Cas no 82753-88-6 (Phosphoric acid, hexyl dimethyl ester)

Phosphoric acid, hexyl dimethyl ester structure
82753-88-6 structure
Product Name:Phosphoric acid, hexyl dimethyl ester
CAS No:82753-88-6
MF:C8H19O4P
MW:210.207823991776
CID:684156
PubChem ID:12949384
Update Time:2025-04-19

Phosphoric acid, hexyl dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, hexyl dimethyl ester
    • hexyl dimethyl phosphate
    • 82753-88-6
    • SCHEMBL1727250
    • DTXSID70513692
    • Inchi: 1S/C8H19O4P/c1-4-5-6-7-8-12-13(9,10-2)11-3/h4-8H2,1-3H3
    • InChI Key: VDRBDINALVEVEB-UHFFFAOYSA-N
    • SMILES: P(=O)(OC)(OC)OCCCCCC

Computed Properties

  • Exact Mass: 210.10209608g/mol
  • Monoisotopic Mass: 210.10209608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.8Ų
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